N-(2-tert-butylphenyl)-2-chloro-4-methylbenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C18H20ClNO/c1-12-9-10-13(15(19)11-12)17(21)20-16-8-6-5-7-14(16)18(2,3)4/h5-11H,1-4H3,(H,20,21)
• InChI Key: OPUWGXYABWVPRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2C(C)(C)C)Cl
• Molecular Formula: C18H20ClNO
• Molecular Weight: 301.8 g/mol

Description

N-(2-tert-butylphenyl)-2-chloro-4-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. The compound is commonly referred to as BML-210 and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BML-210 is not fully understood, but studies have suggested that the compound may exert its effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that BML-210 exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. The compound has also been found to inhibit tumor growth and induce apoptosis in cancer cells. In addition, BML-210 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of BML-210 is its specificity towards certain enzymes and signaling pathways, which makes it a valuable tool for studying the mechanisms of inflammation and tumor growth. However, the compound's limited solubility in aqueous solutions can pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research on BML-210. One area of interest is the compound's potential as a therapeutic agent in neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of BML-210 and to identify potential targets for therapeutic intervention. Finally, the development of more efficient synthesis methods for BML-210 could facilitate its use in future research and clinical applications.

Synthesis Methods

The synthesis of BML-210 involves a multi-step process that starts with the reaction of 2-tert-butylphenylamine with 4-methylbenzoyl chloride. This reaction yields N-(2-tert-butylphenyl)-4-methylbenzamide, which is then reacted with thionyl chloride to produce N-(2-tert-butylphenyl)-2-chloro-4-methylbenzamide.

Scientific Research Applications

BML-210 has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties.